Cas no 90872-18-7 (Acetamide,N-[1,6-dihydro-4-methyl-6-oxo-5-(3-oxopropyl)-2-pyrimidinyl]-)
90872-18-7 structure
Product Name:Acetamide,N-[1,6-dihydro-4-methyl-6-oxo-5-(3-oxopropyl)-2-pyrimidinyl]-
CAS No:90872-18-7
MF:C10H13N3O3
MW:223.228522062302
CID:808096
PubChem ID:135431926
Update Time:2025-04-19
Acetamide,N-[1,6-dihydro-4-methyl-6-oxo-5-(3-oxopropyl)-2-pyrimidinyl]- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-[1,6-dihydro-4-methyl-6-oxo-5-(3-oxopropyl)-2-pyrimidinyl]-
- N-[4-methyl-6-oxo-5-(3-oxopropyl)-3H-pyrimidin-2-yl]acetamide
- N-[6-methyl-4-oxo-5-(3-oxopropyl)-1H-pyrimidin-2-yl]acetamide
- n-[6-methyl-4-oxo-5-(3-oxopropyl)-1,4-dihydropyrimidin-2-yl]acetamide
- NSC-76811
- DTXSID30291626
- 90872-18-7
- NSC76811
-
- Inchi: 1S/C10H13N3O3/c1-6-8(4-3-5-14)9(16)13-10(11-6)12-7(2)15/h5H,3-4H2,1-2H3,(H2,11,12,13,15,16)
- InChI Key: GGPAYVUWOAOKPR-UHFFFAOYSA-N
- SMILES: O=C1C(=C(C)N=C(NC(C)=O)N1)CCC=O
Computed Properties
- Exact Mass: 223.09569129g/mol
- Monoisotopic Mass: 223.09569129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 87.6Ų
Acetamide,N-[1,6-dihydro-4-methyl-6-oxo-5-(3-oxopropyl)-2-pyrimidinyl]- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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